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Compound of Interest

Compound Name: 2,7-Dimethylphenazine

Cat. No.: B15491785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,7-Dimethylphenazine is a heterocyclic organic compound belonging to the phenazine family.

Phenazine derivatives are known for their rich redox chemistry, making them suitable for a

variety of applications, including as redox indicators in analytical chemistry. This document

provides an overview of the potential applications of 2,7-dimethylphenazine as a redox

indicator, including its mechanism of action, and protocols for its use in redox titrations. Due to

a lack of extensive specific data for 2,7-dimethylphenazine, some information and protocols

are based on the well-characterized properties of related phenazine-based indicators such as

Neutral Red and Safranin. Experimental validation is recommended before routine use.

Physicochemical Properties
A summary of the key physicochemical properties of 2,7-dimethylphenazine is provided in the

table below.
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Property Value Source

IUPAC Name 2,7-dimethylphenazine [1]

Molecular Formula C₁₄H₁₂N₂ [1]

Molecular Weight 208.26 g/mol [1]

CAS Number 3236-92-8 [1]

Appearance
Not specified in literature; likely

a crystalline solid

Solubility

Not specified in literature;

phenazines are generally

soluble in organic solvents and

sparingly soluble in water

Redox Properties and Mechanism of Action
The utility of 2,7-dimethylphenazine as a redox indicator stems from its ability to undergo a

reversible two-electron reduction and oxidation, which is accompanied by a distinct color

change. The core of this functionality lies in the nitrogen-containing heterocyclic rings of the

phenazine structure.

The generalized redox mechanism for a dimethylphenazine (DMPZ) involves the addition of

two electrons and two protons to the oxidized form (yellow, in the case of the parent phenazine)

to yield the reduced dihydrophenazine form (colorless). The exact color of the oxidized and

reduced forms of 2,7-dimethylphenazine is not well-documented and would need to be

determined experimentally.

Redox Mechanism of Dimethylphenazine
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Oxidized Form
(2,7-Dimethylphenazine)

Reduced Form
(5,10-Dihydro-2,7-dimethylphenazine)

+ 2e⁻, + 2H⁺

- 2e⁻, - 2H⁺

Preparation

Titration

Analysis

Pipette 25 mL Fe(II) solution

Add 25 mL 1 M H₂SO₄

Add 2-3 drops of
2,7-Dimethylphenazine indicator

Titrate with 0.1 M Ce(IV) solution

Observe sharp color change
at the endpoint

Record final burette volume

Repeat titration for reproducibility

Calculate analyte concentration
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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